Methyl 5-chloro-6-formylpyridine-3-carboxylate
Overview
Description
“Methyl 5-chloro-6-formylpyridine-3-carboxylate” is a chemical compound with the CAS Number: 1134777-23-3 . It has a molecular weight of 199.59 and its IUPAC name is methyl 6-chloro-5-formylnicotinate .
Molecular Structure Analysis
The InChI code for “Methyl 5-chloro-6-formylpyridine-3-carboxylate” is 1S/C8H6ClNO3/c1-13-8(12)5-2-6(4-11)7(9)10-3-5/h2-4H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis Routes : One study describes the efficient synthesis of related compounds, highlighting methodologies that could be applicable for synthesizing Methyl 5-chloro-6-formylpyridine-3-carboxylate. This includes regioselective reactions and the use of specific reagents to achieve high yields of desired products, which are relevant for pharmaceutical and chemical research applications (Hirokawa, Horikawa, & Kato, 2000).
NMR Spectroscopy Analysis : Another study focused on the NMR spectroscopic data for derivatives of similar compounds, providing essential insights into structural characterization, which is crucial for the development of new chemical entities (Suárez et al., 2002).
Biological and Pharmaceutical Research
DNA and RNA Formylation Studies : Research on the formylation of DNA and RNA using chemical labeling combined with mass spectrometry analysis offers a glimpse into the biochemical applications of formyl compounds. This technique could potentially be adapted for studies involving Methyl 5-chloro-6-formylpyridine-3-carboxylate, especially in understanding its interactions with biological macromolecules (Jiang et al., 2017).
Electrocatalytic Carboxylation : An innovative approach to carboxylation using CO2 in ionic liquids was explored, demonstrating potential green chemistry applications for the synthesis of carboxylate derivatives. Such methodologies could be relevant for modifying or synthesizing new derivatives of Methyl 5-chloro-6-formylpyridine-3-carboxylate with enhanced properties (Feng et al., 2010).
properties
IUPAC Name |
methyl 5-chloro-6-formylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO3/c1-13-8(12)5-2-6(9)7(4-11)10-3-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHHBWSGWUHZLHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(N=C1)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-chloro-6-formylpyridine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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